Cas no 684-09-3 (2,2,2-Trifluoro-N,N-dimethylacetimidamide)

• Product Name: 2,2,2-Trifluoro-N,N-dimethylacetimidamide
• CAS No: 684-09-3
• MF: C₄H₇F₃N₂
• MW: 140.106991052628
• CID: 1092975
• PubChem ID: 12610780
• Update Time: 2025-04-24

2,2,2-Trifluoro-N,N-dimethylacetimidamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-N,N-dimethylacetimidamide
• 2,2,2-trifluoro-N,N-dimethylethanimidamide
• MFLSQEVVMJKRGO-UHFFFAOYSA-N
• DTXSID701268270
• 684-09-3
• A917304
• SCHEMBL7860374

• MDL： MFCD22053469
• Inchi： 1S/C4H7F3N2/c1-9(2)3(8)4(5,6)7/h8H,1-2H3
• InChI Key： MFLSQEVVMJKRGO-UHFFFAOYSA-N
• SMILES： FC(C(=N)N(C)C)(F)F

Computed Properties

• Exact Mass: 140.05613272g/mol
• Monoisotopic Mass: 140.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27.1Ų

2,2,2-Trifluoro-N,N-dimethylacetimidamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2,2,2-Trifluoro-N,N-dimethylacetimidamide

2,2,2-Trifluoro-N,N-dimethylacetimidamide (CAS No. 684-09-3): A Comprehensive Overview

2,2,2-Trifluoro-N,N-dimethylacetimidamide, commonly referred to as TFA (though not to be confused with trifluoroacetic acid), is a chemical compound with the CAS registry number 684-09-3. This compound is a derivative of acetimidamide, characterized by the presence of three fluorine atoms on the acetyl group and two methyl groups attached to the nitrogen atom. Its molecular formula is C₄H₅F₃N, and its molecular weight is approximately 136.05 g/mol. The compound is widely recognized for its unique chemical properties, making it a valuable component in various industrial and research applications.

The synthesis of 2,2,2-Trifluoro-N,N-dimethylacetimidamide typically involves the reaction of trifluoroacetyl chloride with dimethylamine in the presence of a suitable catalyst. This reaction pathway ensures high yield and purity, which are critical for its use in sensitive applications. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to minimize environmental impact and improve efficiency. For instance, researchers have explored the use of eco-friendly solvents and catalysts to synthesize this compound in a more sustainable manner.

In terms of physical properties, TFA is a colorless liquid with a boiling point of around 75°C at standard pressure. It is sparingly soluble in water but exhibits excellent solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it an ideal candidate for use in organic synthesis reactions where precise control over solubility is essential.

The chemical stability of 2,2,2-Trifluoro-N,N-dimethylacetimidamide has been extensively studied under various conditions. Research indicates that the compound is stable under normal storage conditions but can undergo hydrolysis in the presence of strong acids or bases. This reactivity highlights its potential as a versatile building block in organic chemistry.

TFA finds extensive application in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as both an electrophilic and nucleophilic agent makes it highly versatile in forming complex molecular architectures. Recent studies have demonstrated its utility in the synthesis of bioactive compounds targeting various therapeutic areas, including oncology and infectious diseases.

In addition to pharmaceutical applications, TFA is also employed in agrochemical research. Its role as a precursor for herbicides and insecticides has been well-documented. Researchers have explored its potential to enhance the bioavailability and efficacy of agricultural chemicals without compromising environmental safety.

The electronic properties of TFA, particularly its electron-deficient nature due to the electronegative fluorine atoms, make it an attractive candidate for use in materials science. Recent breakthroughs have leveraged these properties to develop advanced materials for energy storage applications such as lithium-ion batteries.

Safety considerations are paramount when handling TFA. While it is not classified as a hazardous material under standard regulations, proper precautions should be taken to avoid prolonged exposure or inhalation. Occupational exposure limits have been established based on toxicity studies conducted over the past decade.

In conclusion, CAS No. 684-09-3, or 2,2,2-Trifluoro-N,N-dimethylacetimidamide, stands out as a critical compound with diverse applications across multiple industries. Its unique chemical properties and versatile reactivity continue to drive innovative research and development efforts worldwide.